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Compound of Interest

Compound Name: Zinc 2-mercaptobenzothiazole

Cat. No.: B8769574 Get Quote

This technical guide provides a comprehensive overview of the core properties of Zinc 2-
mercaptobenzothiazole (Zn(MBT)₂), a compound of significant industrial and research

interest. The information is tailored for researchers, scientists, and drug development

professionals, with a focus on its chemical, physical, and biological characteristics.

Core Properties and Data
Zinc 2-mercaptobenzothiazole, an organozinc compound, is primarily recognized for its role

as a vulcanization accelerator in the rubber industry.[1] Its fundamental properties are

summarized in the tables below, providing a consolidated resource for key quantitative data.

Chemical and Physical Properties
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Property Value References

Chemical Name
Zinc bis(1,3-benzothiazole-2-

thiolate)

Synonyms

Zinc 2-

mercaptobenzothiazolate,

ZMBT, Zinc

mercaptobenzothiazole

[2]

CAS Number 155-04-4 [2]

Molecular Formula C₁₄H₈N₂S₄Zn [2]

Molecular Weight 397.9 g/mol [2]

Appearance
Light yellow to off-white

powder
[2]

Melting Point >300 °C (decomposes)

Density 1.7 g/cm³ at 25 °C [2]

Solubility

Insoluble in water; soluble in

benzene, chloroform, and

carbon disulfide.

Thermal Properties
Property Observation References

Decomposition

Emits toxic fumes of sulfur

oxides, nitrogen oxides, and

zinc upon heating to

decomposition.

[2]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of Zinc 2-
mercaptobenzothiazole are crucial for reproducible research. The following sections outline

established experimental protocols.
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Synthesis of Zinc 2-mercaptobenzothiazole (Solvent
Method)
This protocol is adapted from a patented one-step solvent method.[3]

Materials:

2-mercaptobenzothiazole (MBT)

Zinc oxide (ZnO)

Toluene (or another suitable inert organic solvent)

Glacial acetic acid (catalyst)

Procedure:

In a round-bottom flask equipped with a reflux condenser, add 2-mercaptobenzothiazole and

zinc oxide in a molar ratio of approximately 2:1.

Add toluene to the flask to serve as the solvent.

Add a catalytic amount of glacial acetic acid.

Heat the mixture to reflux and maintain for 2-3 hours with continuous stirring.

After the reaction is complete, cool the mixture to room temperature.

Filter the solid product and wash with a small amount of cold toluene.

Dry the resulting pale yellow solid, Zinc 2-mercaptobenzothiazole, under vacuum.

Characterization Protocols
Objective: To identify the functional groups and confirm the coordination of the benzothiazole

ligand to the zinc center.

Methodology:
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Prepare a KBr pellet of the synthesized Zn(MBT)₂.

Acquire the FTIR spectrum in the range of 4000-400 cm⁻¹.

Analyze the spectrum for characteristic peaks, paying attention to the C=N, C-S, and the

disappearance of the S-H stretching vibrations from the free ligand, and the appearance of

new bands corresponding to Zn-N or Zn-S bonds.

Objective: To determine the thermal stability and decomposition profile of Zn(MBT)₂.

Methodology:

Place a small, accurately weighed sample of Zn(MBT)₂ into an alumina crucible.

Perform TGA/DSC analysis under a nitrogen atmosphere.

Heat the sample from room temperature to a final temperature of 800°C at a heating rate of

10°C/min.

Analyze the resulting TGA and DSC curves to identify decomposition temperatures, weight

loss steps, and thermal events (endothermic or exothermic peaks).

Objective: To assess the purity of the synthesized Zn(MBT)₂ and quantify any unreacted 2-

mercaptobenzothiazole.

Methodology:

Mobile Phase: Prepare a suitable mobile phase, such as a mixture of acetonitrile and water

with a small amount of acid (e.g., phosphoric acid or formic acid for MS compatibility).[4]

Column: Use a reverse-phase C18 column.

Sample Preparation: Dissolve a known amount of the synthesized product in a suitable

solvent (e.g., acetonitrile or a mixture of the mobile phase).

Injection: Inject the sample into the HPLC system.
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Detection: Use a UV detector set at an appropriate wavelength to detect both 2-

mercaptobenzothiazole and its zinc salt.

Analysis: Analyze the chromatogram to determine the retention times and peak areas to

assess purity.

Visualizations of Pathways and Workflows
The following diagrams, generated using the DOT language, illustrate key processes and

potential mechanisms involving Zinc 2-mercaptobenzothiazole.
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Caption: Workflow for the synthesis and characterization of Zinc 2-mercaptobenzothiazole.

Role in Rubber Vulcanization
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Vulcanization Process

Product

Rubber Polymer Chains

Heating

Sulfur (S₈) Zn(MBT)₂ (Accelerator)

Accelerates reaction

Sulfur Cross-linking

Vulcanized Rubber (Cross-linked Network)

Click to download full resolution via product page

Caption: Simplified diagram of the role of Zn(MBT)₂ in rubber vulcanization.

Hypothetical Antimicrobial Mechanism of Action
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Caption: Hypothetical antimicrobial mechanism of Zinc 2-mercaptobenzothiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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